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Compound of Interest

Compound Name: FMF-04-159-2

cat. No.: B15584324

Technical Support Center: FMF-04-159-2

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address challenges related to the handling and stability of FMF-04-159-2 in solution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving FMF-04-159-2?

Al: The recommended solvent for creating a stock solution of FMF-04-159-2 is high-quality,
anhydrous Dimethyl Sulfoxide (DMSO).[1][2][3][4] It is soluble up to 100 mM in DMSO. For
cellular assays, further dilution in aqueous media is required.

Q2: My FMF-04-159-2 precipitated out of solution. What should | do?

A2: Precipitation can occur, especially when diluting a DMSO stock solution into an agueous
buffer. If you observe precipitation, gentle warming and/or sonication can help redissolve the
compound.[1] It is also crucial to use newly opened, anhydrous DMSO for the initial stock
solution, as hygroscopic DMSO can negatively impact solubility.[1]

Q3: What are the recommended storage conditions for FMF-04-159-2 solutions?

A3: Stock solutions of FMF-04-159-2 in DMSO should be stored at -20°C for long-term use (up
to 1 year) or -80°C (up to 2 years).[1][2] For short-term storage (days to weeks), 0-4°C is
acceptable.[2] Avoid repeated freeze-thaw cycles.
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Q4: Is FMF-04-159-2 stable in aqueous solutions?

A4: While FMF-04-159-2 is soluble in DMSQO, its stability in aqueous solutions for extended
periods may be limited. For cell-based assays, it is recommended to prepare fresh dilutions
from the DMSO stock solution for each experiment.

Q5: What is the mechanism of action of FMF-04-159-2?

A5: FMF-04-159-2 is a potent and covalent inhibitor of Cyclin-Dependent Kinase 14 (CDK14).
[1][5][6] It also shows activity against other TAIRE family kinases (CDK16, CDK17, CDK18) and
has a reversible off-target activity against CDK2.[5] Its covalent binding to CDK14 is sustained
even after washout.[5]

Troubleshooting Guide
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Problem

Possible Cause

Recommended Solution

Precipitation upon dilution in

agueous media

Low aqueous solubility of FMF-
04-159-2.

- Increase the percentage of
organic co-solvent (e.g.,
DMSO) in the final solution, if
compatible with your
experimental system.- Use a
formulation with solubilizing
agents like PEG300 and
Tween-80 for in vivo studies.
[1]- Prepare dilutions
immediately before use.-

Vortex thoroughly after dilution.

Cloudy or hazy solution

The compound has not fully

dissolved.

- Gently warm the solution
(e.g., in a 37°C water bath) for
a short period.- Use a
sonicator to aid dissolution.[1]-
Ensure the initial stock solution
in DMSO is completely clear

before further dilution.

Inconsistent experimental

results

Degradation of FMF-04-159-2
in solution or multiple freeze-
thaw cycles of the stock

solution.

- Aliquot the DMSO stock
solution into smaller, single-
use volumes to avoid repeated
freeze-thaw cycles.- Prepare
fresh working solutions from
the stock for each experiment.-
Store stock solutions at the
recommended temperature
(-20°C or -80°C).[1][2]

Quantitative Data Summary
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Parameter Value Solvent/Condition Source
Molecular Weight 683.01 g/mol
3 > 100 mg/mL (146.41
Solubility DMSO [1]
mM)
100 mM DMSO
20 mM Ethanol
Soluble Acetonitrile [3]
10% DMSO, 40%
= 2.08 mg/mL (3.05
PEG300, 5% Tween- [1]
mM)
80, 45% Saline
= 2.08 mg/mL (3.05 10% DMSO, 90% o
mM) Corn QOil
Storage (Stock
) -80°C 2 years [1]
Solution)
-20°C 1 year [1112]
Short term (days to
0-4°C [2]

weeks)

Experimental Protocols

Protocol for Preparing FMF-04-159-2 Stock Solution (10 mM in DMSOQO)

o Pre-treatment: Allow the vial of FMF-04-159-2 powder to equilibrate to room temperature

before opening to prevent moisture condensation.

e Solvent Addition: Use a new, unopened bottle of anhydrous DMSO. To prepare a 10 mM

stock solution, add the appropriate volume of DMSO to the vial. For example, to 1 mg of

FMF-04-159-2 (MW: 683.01), add 146.4 pL of DMSO.

o Dissolution: Vortex the solution thoroughly. If necessary, gently warm the vial or sonicate until

the solution is clear and all solid has dissolved.
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o Storage: Aliquot the stock solution into single-use tubes and store at -20°C or -80°C.

Visualizations

Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing stable FMF-04-159-2 solutions.
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Caption: Inhibition of CDK14 by FMF-04-159-2 |leads to G2/M cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [addressing FMF-04-159-2 instability in solution].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584324#addressing-fmf-04-159-2-instability-in-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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